4-(3-ethoxy-4-hydroxyphenyl)-5-(2-hydroxyethyl)-3-(2-hydroxy-5-methylphenyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one

• Molecular Formula: C22H23N3O5
• Molecular Weight: 409.4 g/mol
• IUPAC Name: 4-(3-ethoxy-4-hydroxyphenyl)-5-(2-hydroxyethyl)-3-(2-hydroxy-5-methylphenyl)-1,4-dihydropyrrolo[3,4-c]pyrazol-6-one
• InChI: InChI=1S/C22H23N3O5/c1-3-30-17-11-13(5-7-16(17)28)21-18-19(14-10-12(2)4-6-15(14)27)23-24-20(18)22(29)25(21)8-9-26/h4-7,10-11,21,26-28H,3,8-9H2,1-2H3,(H,23,24)
• InChI Key: SJDXBJOOCNFZIG-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=CC(=C1)C2C3=C(C(=O)N2CCO)NN=C3C4=C(C=CC(=C4)C)O)O

Description

This compound belongs to the pyrrolo[3,4-c]pyrazol-6-one class of heterocyclic molecules, characterized by a fused bicyclic core with substituents that modulate its physicochemical and biological properties. Key structural features include:

• 2-Hydroxyethyl chain: Enhances solubility and introduces a flexible side chain.

The compound’s multiple hydroxyl and ethoxy groups suggest high polarity and possible intramolecular hydrogen bonding, which may stabilize its tautomeric forms . While direct spectral or pharmacological data for this compound are absent in the provided evidence, structural analogs and synthetic precedents (e.g., pyrazole derivatives in , and 10) highlight its relevance in medicinal and materials chemistry.

Biological Activity

The compound 4-(3-ethoxy-4-hydroxyphenyl)-5-(2-hydroxyethyl)-3-(2-hydroxy-5-methylphenyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one, also referred to as D126-0015 in some databases, is a member of the pyrrolo[3,4-c]pyrazole family. This compound has garnered attention due to its potential biological activities, including antioxidant properties and interactions with various biological targets.

• Molecular Formula : C22H27N3O5
• Molecular Weight : 413.5 g/mol
• CAS Number : 880792-72-3

Biological Activity Overview

The biological activity of this compound has been explored through various studies focusing on its pharmacological properties. Notably, research indicates that it exhibits significant antioxidant activity and potential therapeutic effects against certain diseases.

Antioxidant Activity

Studies have demonstrated that compounds within the pyrrolo[3,4-c]pyrazole class possess antioxidant properties. For instance, the compound has been shown to scavenge free radicals effectively, which is crucial in preventing oxidative stress-related damage in cells .

Anti-Cancer Potential

Research has indicated that derivatives of pyrrolo[3,4-c]pyrazoles may inhibit specific cancer cell lines. The mechanism often involves the modulation of signaling pathways related to cell proliferation and apoptosis. Preliminary data suggest that this compound could act as an inhibitor of certain kinases involved in tumor growth .

Enzyme Inhibition

The compound has also been studied for its ability to inhibit enzymes linked to metabolic pathways. For example, it may serve as an inhibitor of glucokinase, thereby affecting glucose metabolism and potentially offering therapeutic avenues for diabetes management .

Study 1: Antioxidant Efficacy

In a controlled study assessing the antioxidant capacity of various compounds, D126-0015 demonstrated a high level of efficacy in reducing oxidative stress markers in vitro. The results indicated a dose-dependent response, with significant reductions in malondialdehyde (MDA) levels—an indicator of lipid peroxidation—at higher concentrations .

Study 2: Cancer Cell Line Testing

A series of experiments were conducted on breast cancer cell lines where D126-0015 was administered at varying concentrations. The findings revealed a marked decrease in cell viability and an increase in apoptotic markers when treated with the compound compared to control groups . This suggests a potential role for D126-0015 in cancer therapeutics.

Study 3: Enzyme Interaction Analysis

In another study focusing on metabolic enzymes, D126-0015 was evaluated for its inhibitory effects on glucokinase activity. The results showed that at specific concentrations, the compound significantly reduced glucokinase activity, indicating its potential utility in managing blood sugar levels .

Data Tables

Property	Value
Molecular Formula	C22H27N3O5
Molecular Weight	413.5 g/mol
CAS Number	880792-72-3
Antioxidant Activity	High
Cancer Cell Line Inhibition	Significant (varies by cell line)
Glucokinase Inhibition	Dose-dependent

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Core Heterocyclic Framework

The target compound shares a pyrrolo[3,4-c]pyrazol-6-one core with analogs such as 4-(4-Ethoxyphenyl)-3-(2-Hydroxyphenyl)-5-(3-Pyridinylmethyl)-4,5-Dihydropyrrolo[3,4-c]Pyrazol-6(1H)-One (). Differences arise in substituent positioning:

• Ethoxy group : The target compound’s 3-ethoxy-4-hydroxyphenyl group contrasts with the 4-ethoxyphenyl group in , altering electronic effects (e.g., para vs. ortho substitution).
• Hydroxyethyl vs. Pyridinylmethyl : The 2-hydroxyethyl chain in the target compound may improve aqueous solubility compared to the pyridinylmethyl group in , which introduces aromatic nitrogen but reduces flexibility.

Substituent Effects on Reactivity and Stability

• Hydroxyphenyl Groups: Both the target compound and the hydroxypyrazole derivative in exhibit tautomerism, stabilized by intramolecular hydrogen bonding.
• Ethoxy vs. Methoxy Groups: The ethoxy group in the target compound may confer greater metabolic stability than methoxy groups (e.g., in ’s pyranopyrazole derivative), as ethyl chains are less prone to enzymatic demethylation.